Cas no 857774-28-8 (7-methyl-1H-indazol-6-ol)

• Product Name: 7-methyl-1H-indazol-6-ol
• CAS No: 857774-28-8
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 5289692
• Update Time: 2026-03-09

7-methyl-1H-indazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1H-indazol-6-ol

• Inchi： 1S/C8H8N2O/c1-5-7(11)3-2-6-4-9-10-8(5)6/h2-4,11H,1H3,(H,9,10)
• InChI Key： YKGFEEPYFDWDGR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(O)=C2C)C=N1

Additional information on 7-methyl-1H-indazol-6-ol

Comprehensive Overview of 7-methyl-1H-indazol-6-ol (CAS No. 857774-28-8): Properties, Applications, and Research Insights

7-methyl-1H-indazol-6-ol (CAS No. 857774-28-8) is a heterocyclic organic compound belonging to the indazole family, which has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound's molecular formula is C₈H₈N₂O, and it exhibits a fused bicyclic structure comprising a benzene ring and a pyrazole ring. This structural motif is pivotal in drug discovery, as indazole derivatives are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Recent studies highlight the growing interest in 7-methyl-1H-indazol-6-ol as a potential scaffold for designing novel therapeutics. Researchers are particularly intrigued by its ability to modulate enzyme activity and interact with biological targets such as kinases and receptors. The presence of the hydroxyl group at the 6-position and the methyl group at the 7-position enhances its solubility and binding affinity, making it a promising candidate for further optimization. This aligns with the current trend in medicinal chemistry, where small-molecule inhibitors and targeted therapies dominate the landscape.

From a synthetic perspective, CAS No. 857774-28-8 can be prepared through multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. These methods are frequently searched by chemists seeking efficient protocols for heterocyclic compound synthesis, reflecting the demand for sustainable and scalable processes in modern laboratories.

In addition to its pharmaceutical potential, 7-methyl-1H-indazol-6-ol has applications in material science. Its aromatic system and electron-rich nature make it suitable for developing organic semiconductors and fluorescent probes. This versatility addresses the rising interest in functional materials for optoelectronics and sensing technologies, topics frequently explored in academic and industrial forums.

Safety and handling of 7-methyl-1H-indazol-6-ol are also critical considerations. While it is not classified as a hazardous substance, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. This aligns with the broader discourse on laboratory safety best practices, a recurring theme in scientific communities and online searches.

In conclusion, 7-methyl-1H-indazol-6-ol (CAS No. 857774-28-8) represents a multifaceted compound with significant implications across drug discovery and material science. Its structural elegance, coupled with its functional adaptability, positions it as a valuable entity in ongoing research endeavors. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and advanced materials.